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Compound of Interest

Compound Name: N1-Ethylpseudouridine

Cat. No.: B12095634 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of N1-Ethylpseudouridine, a modified nucleoside vital in mRNA-based research and

therapeutics. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection. This information is intended for researchers, scientists, and drug

development professionals.

Hazard and Safety Summary
While a specific Safety Data Sheet (SDS) for N1-Ethylpseudouridine is not readily available,

data from the closely related compound, N1-Methylpseudouridine, provides guidance on its

potential hazards.[1][2][3] Users should handle N1-Ethylpseudouridine with similar

precautions.
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Parameter
Information (based on N1-
Methylpseudouridine)

Source

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP302+P352: IF ON

SKIN: Wash with plenty of

soap and

waterP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Incompatible Materials Strong oxidizing agents. [1]

Storage
Store at -20°C or below in a

dry, well-ventilated area.[1][3]
[1][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of N1-Ethylpseudouridine
waste, including pure compound, contaminated labware, and solutions.

Step 1: Waste Segregation and Collection
Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with the chemical waste and have a

secure, tight-fitting lid.[4][5]
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Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "N1-
Ethylpseudouridine," and the approximate concentration and quantity.[5]

Segregation: Do not mix N1-Ethylpseudouridine waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office. In

particular, keep it separate from strong oxidizing agents.[1][4]

Step 2: Handling Different Waste Forms
Solid Waste (Unused Reagent, Contaminated Labware):

Place any unused or expired solid N1-Ethylpseudouridine directly into the designated

hazardous waste container.

Dispose of chemically contaminated labware, such as pipette tips and microfuge tubes, in

a puncture-resistant container specifically for chemically contaminated sharps.[6]

Liquid Waste (Aqueous Solutions):

Collect all aqueous solutions containing N1-Ethylpseudouridine in a designated, sealed

hazardous waste container.[4]

The first rinse of any container that held N1-Ethylpseudouridine must be collected as

hazardous waste.[4]

Do not dispose of N1-Ethylpseudouridine solutions down the drain.[4][7]

Spill Cleanup Material:

In case of a spill, absorb the material with an inert absorbent such as vermiculite or sand.

[1]

Carefully collect the absorbent material and place it in the designated hazardous waste

container.[1]

Step 3: Storage and Disposal
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Temporary Storage: Store the sealed hazardous waste container in a designated satellite

accumulation area (SAA) within the laboratory. This area should be under the control of

laboratory personnel and away from general traffic.[5]

Secondary Containment: Use secondary containment, such as a plastic tub, for all liquid

hazardous waste containers to prevent the spread of potential leaks.[4]

Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the

hazardous waste. Do not allow hazardous waste to accumulate in the lab for extended

periods.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N1-Ethylpseudouridine waste.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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